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Compound of Interest

Compound Name:
N-Cyclohexyl-N-

methylcyclohexanamine

Cat. No.: B149193 Get Quote

Introduction
N-Cyclohexyl-N-methylcyclohexanamine, also known by synonyms such as N,N-

Dicyclohexylmethylamine and N-Methyldicyclohexylamine, is a tertiary aliphatic amine with the

chemical formula C₁₃H₂₅N.[1][2] Its structure, featuring two cyclohexyl rings and a methyl group

attached to a central nitrogen atom, imparts a unique combination of steric hindrance and

chemical reactivity.[3] This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, reactivity, analytical characterization, and safety protocols,

tailored for researchers and professionals in chemical synthesis and drug development. This

molecule serves as a versatile intermediate and catalyst in various organic transformations.[1]

[4]

Chemical Identity and Physical Properties
Accurate identification and understanding of physical constants are foundational for the

successful application of any chemical reagent. N-Cyclohexyl-N-methylcyclohexanamine is

typically a colorless to pale yellow liquid with a characteristic amine odor.[3] Its key identifiers

and properties are summarized below.
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Property Value Source(s)

CAS Number 7560-83-0 [2][3][5]

Molecular Formula C₁₃H₂₅N [2][5]

Molecular Weight 195.34 g/mol [5][6]

IUPAC Name
N-cyclohexyl-N-

methylcyclohexanamine
[6]

Synonyms
N,N-Dicyclohexylmethylamine,

N-Methyldicyclohexylamine
[6]

Density 0.912 g/mL at 25 °C [4][7]

Boiling Point 262.7 - 265 °C at 760 mmHg [5][7]

Refractive Index (n20/D) 1.49 [7][8]

Flash Point ~110 °C [5][9]

Vapor Pressure 0.01 - 0.02 mmHg at 25°C [5][6]

Water Solubility Limited; 740 mg/L at 25 °C [1][3]

LogP (Octanol/Water) 4.18 [5]

Synthesis Methodologies
The synthesis of N-Cyclohexyl-N-methylcyclohexanamine is typically achieved through the

methylation of its secondary amine precursor, dicyclohexylamine. The choice of methodology is

often dictated by scale, required purity, and available reagents.

Reductive Amination / Methylation
A prevalent industrial method involves the reaction of dicyclohexylamine with formaldehyde

under high-pressure and temperature conditions, a variant of the Eschweiler-Clarke reaction.[1]

This approach is favored for its high yield and purity.[1] Another common laboratory-scale

approach is the methylation of dicyclohexylamine using reagents like dimethyl sulfate.[1]

The general workflow for synthesis via methylation is outlined below.
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Crude Product

Vacuum
Distillation
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(>97% Purity)
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Key Reactions

N-Cyclohexyl-N-
methylcyclohexanamine

Oxidation
(e.g., + H₂O₂)

 Forms N-Oxide

Use as Base
(e.g., Elimination Rxn)

 Acts as Acid Scavenger

Catalyst Role
(e.g., O-phenylation)

 Facilitates Reaction
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Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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